Cas no 13481-09-9 (2-(p-Tolyloxy)tetrahydro-2H-pyran)
2-(p-Tolyloxy)tetrahydro-2H-pyran is a versatile intermediate in organic synthesis, characterized by its stable tetrahydropyran ring and p-tolyloxy functional group. This compound is particularly valuable in the preparation of complex molecules due to its ability to act as a protecting group for alcohols or as a scaffold for further functionalization. Its robust structure ensures compatibility with a range of reaction conditions, including acidic or basic environments. The presence of the p-tolyl moiety enhances its utility in cross-coupling reactions and other transformations requiring electron-rich aromatic systems. This makes it a preferred choice for pharmaceutical and agrochemical research, where precise molecular modifications are critical.
13481-09-9 structure
Product Name:2-(p-Tolyloxy)tetrahydro-2H-pyran
CAS No:13481-09-9
MF:C12H16O2
MW:192.254243850708
CID:140380
Update Time:2026-05-14
2-(p-Tolyloxy)tetrahydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 2-(p-Tolyloxy)tetrahydro-2H-pyran
- 2-(4-methylphenoxy)oxane
- 2H-Pyran,tetrahydro-2-(4-methylphenoxy)-
- NULL
- 2-(4-methylphenoxy)tetrahydro-2H-pyran
- 2-(4-Methylphenoxy)tetrahydropyran
- 2H-Pyran,tetrahydro-2-(4-methylphenoxy)
- 4-(2-tetrahydropyranyloxy)toluene
- 4-methylphenyl-perhydropyran-2-yl ether
- EINECS 236-784-8
- O-tetrahydropyranyl-p-cresol
- p-(CH3)C6H4OTHP
- tetrahydro-2-(4-methylphenoxy)-2H-pyran
- tetrahydro-2-(p-tolyloxy)-2H-pyran
- Tetrahydro-2-(p-tolyloxy)-2H-pyrane
- 2-(4-Methylphenyloxy)tetrahydro-2H-pyran
- (Tetrahydro-2H-pyran-2-yl)4-methylphenyl ether
- 2-(4-Methylphenoxy)-3,4,5,6-tetrahydro-2H-pyran
-
- Inchi: InChI=1S/C12H16O2/c1-10-5-7-11(8-6-10)14-12-4-2-3-9-13-12/h5-8,12H,2-4,9H2,1H3
- InChI Key: CLBYZOIXSNMRNV-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)OC2CCCCO2
Computed Properties
- Exact Mass: 192.11500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 18.46000
- LogP: 2.90040
2-(p-Tolyloxy)tetrahydro-2H-pyran Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(p-Tolyloxy)tetrahydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182107-1g |
2-(p-tolyloxy)tetrahydro-2H-pyran |
13481-09-9 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM182107-1g |
2-(p-tolyloxy)tetrahydro-2H-pyran |
13481-09-9 | 95% | 1g |
$441 | 2023-02-18 | |
| Alichem | A119001175-1g |
2-(p-Tolyloxy)tetrahydro-2H-pyran |
13481-09-9 | 95% | 1g |
401.00 USD | 2021-05-31 |
2-(p-Tolyloxy)tetrahydro-2H-pyran Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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